Piperonyl Butoxide

• CAS No.: 19510-30-6
• Molecular Formula: C19H30O5

Description

Historical Trajectory and Evolution of Piperonyl Butoxide in Pesticide Science

The development of this compound dates back to 1947 when it was first patented in the United States. wikipedia.org Its origins are linked to safrole, a naturally occurring compound, from which PBO is semisynthetically derived. wikipedia.orgnih.gov Initially recognized for its ability to augment the efficacy of natural pyrethrins (B594832), PBO quickly became a valuable additive in insecticide formulations. wikipedia.orgorst.edu Its integration into pesticide science marked a significant step in improving the potency of existing insecticides and extending their utility. Over time, as synthetic pyrethroids were developed, PBO's role expanded to synergize these compounds as well, solidifying its position as a key component in a wide array of pest control products. wikipedia.orgnih.govpatsnap.com PBO is present in over 1,500 EPA-registered products in the United States, highlighting its widespread adoption. wikipedia.org

Elucidation of this compound's Role as an Insecticide Synergist

This compound functions as an insecticide synergist by interfering with the detoxification mechanisms within insects. orst.edupatsnap.com Its primary mode of action involves the inhibition of cytochrome P450 monooxygenases, a key group of enzymes that insects use to metabolize and break down insecticides. orst.edupatsnap.com By binding to the active site of these enzymes, PBO prevents the metabolic degradation of the co-applied insecticide, allowing the insecticide to remain active for a longer duration and at higher concentrations within the insect's body. patsnap.com This competitive inhibition significantly increases the toxicity of the insecticide to the target pest. patsnap.com

The synergistic effect of PBO can be quantified using the synergistic ratio (SR), which compares the toxicity of an insecticide when used alone versus when used in combination with PBO. A higher synergistic ratio indicates a greater enhancement of insecticide toxicity by PBO. Studies have demonstrated notable synergistic ratios for various insecticide-PBO combinations against different insect species. For example, combinations of deltamethrin (B41696), quinalphos, and imidacloprid (B1192907) with PBO have shown significant increases in toxicity against Helopeltis theivora. plantprotection.pl

The mechanism of PBO's action is considered biphasic, involving both rapid inhibition and slower induction of cytochrome P450 enzymes, with the rapid inhibition being crucial for its synergistic effect. orst.edu

Overview of Key Research Domains in this compound Studies

Contemporary research on this compound spans several key domains, driven by its continued importance in pest management and the need to understand its broader implications.

A major area of research focuses on the interaction of PBO with insecticide resistance. PBO's ability to inhibit detoxification enzymes makes it a valuable tool in managing or delaying the evolution of metabolic resistance in insect populations. nih.govresearchgate.net Studies investigate how PBO can restore the susceptibility of resistant insect strains to various insecticides, such as pyrethroids. taylorandfrancis.com Research also explores the genetic and biochemical basis of resistance mechanisms and how PBO interacts with specific enzymes involved in detoxification, such as different cytochrome P450 isoforms and esterases. nih.govresearchgate.netrothamsted.ac.uk Synergistic assays using PBO are employed to identify the specific detoxification enzymes contributing to insecticide resistance in different insect species, including mosquitoes. nih.gov

Another important research domain involves examining the transcriptional and physiological responses of insects to PBO exposure. Recent studies using Drosophila melanogaster have shown that PBO can induce a robust transcriptional response, upregulating genes involved in metabolism, even in insecticide-susceptible populations. revistacultivar.com This suggests potential physiological functions for P450 enzymes beyond detoxification and highlights the complex biological interactions of PBO. revistacultivar.com These studies also indicate that the transcriptional response can be tissue-specific and vary based on sex and concentration. revistacultivar.com

Furthermore, research continues to explore the fundamental chemical properties and synthesis pathways of PBO. PBO is a pale yellow to light brown liquid with a mild odor. nih.govfishersci.se It is soluble in organic solvents such as benzene, ethanol, and methanol, and is not easily miscible with water. fishersci.ca It is stable to hydrolysis and ultraviolet irradiation. orst.edu Understanding these properties is essential for its formulation and application in various pesticide products.

While outside the scope of detailed discussion here due to the prompt's exclusions, it is important to note that research domains also encompass the environmental fate and non-target effects of PBO, reflecting the ongoing scientific inquiry into its complete profile.

Summary of Synergistic Effects (Example Data)

Insecticide	Synergist	Insect Species	Synergistic Ratio (Fold Increase in Toxicity)	Reference
Deltamethrin	This compound	Helopeltis theivora	44.60	plantprotection.pl
Quinalphos	This compound	Helopeltis theivora	16.01	plantprotection.pl
Imidacloprid	This compound	Helopeltis theivora	11.14	plantprotection.pl
Carbaryl	This compound	Various (Median Herbivores)	3.6	ucr.edu
Carbaryl	This compound	Various (Median Entomophagous)	8.4	ucr.edu

Note: Synergistic ratios can vary significantly depending on the insect species, strain, and experimental conditions.

Biochemical and Molecular Mechanisms of Synergistic Action

Inhibition of Cytochrome P450 Monooxygenases by Piperonyl Butoxide

Cytochrome P450 monooxygenases (P450s) are a superfamily of enzymes crucial for the metabolism of a wide range of endogenous and exogenous compounds, including insecticides, in insects. patsnap.commdpi.combioinformation.net These enzymes play a significant role in insecticide resistance by detoxifying the active compounds before they can reach lethal concentrations. patsnap.comorst.edumdpi.com PBO acts as a potent inhibitor of these P450 enzymes, thereby blocking this detoxification pathway and enhancing the insecticide's potency. publichealthtoxicology.compatsnap.comorst.edu

Molecular Binding and Competitive Inhibition Kinetics

PBO exerts its inhibitory effect on P450 enzymes by binding to the active site of the enzyme. patsnap.com This binding prevents the enzyme from interacting with and metabolizing the insecticide. patsnap.com PBO is considered a competitive inhibitor, meaning it competes with the insecticide substrate for the same binding site on the P450 enzyme. patsnap.comscbt.com By occupying the active site, PBO physically blocks the enzyme's ability to metabolize the insecticide, thus prolonging the insecticide's presence and activity within the insect. patsnap.com The inhibitory effect of methylene (B1212753) dioxyphenyl (MDP) compounds like PBO is thought to involve the formation of a stable complex between the heme iron of the CYP protein and a carbene species formed during PBO metabolism. oup.comnih.gov This interaction can lead to both competitive and non-competitive inhibition. oup.com

Impact on Insect Xenobiotic Metabolism Pathways

PBO's inhibition of P450 monooxygenases significantly impacts insect xenobiotic metabolism pathways. These pathways are crucial for the detoxification and excretion of foreign compounds, including insecticides. patsnap.commdpi.com By inhibiting P450s, PBO disrupts the primary route of oxidative breakdown of insecticides like pyrethrins (B594832) and synthetic pyrethroids. wikipedia.org This disruption leads to higher and more sustained levels of the active insecticide within the insect, increasing its toxicity. patsnap.comresearchgate.net The broad inhibitory effect of PBO on various insect P450s contributes to its wide application as a synergist. mdpi.com However, PBO can also have effects on other detoxification enzymes, such as glutathione-S-transferases and esterases, and can induce certain P450s, which might have unpredictable effects on resistant insect populations. bioone.org

Modulation of Esterase Activity by this compound

In addition to inhibiting cytochrome P450s, PBO has also been shown to modulate the activity of esterases in insects. publichealthtoxicology.comgoogle.com Esterases are another group of enzymes involved in the metabolic detoxification of insecticides, particularly those containing ester bonds, such as some pyrethroids and organophosphates. brill.commdpi.com Elevated esterase activity is a known mechanism of insecticide resistance in various insect species. google.combrill.comnih.gov

Interactions with Resistance-Associated Esterase Isoenzymes

PBO has been demonstrated to interact with and inhibit specific esterase isoenzymes associated with insecticide resistance. google.comnih.gov Studies on insects like Helicoverpa armigera and Aphis gossypii have shown that PBO can inhibit the activity of esterase isoenzymes that are overproduced in resistant strains and are involved in metabolizing and sequestering pyrethroids. google.comnih.gov This inhibition of resistance-associated esterases by PBO contributes to overcoming metabolic resistance mechanisms.

Biochemical Characterization of Esterase Inhibition

Biochemical studies have characterized the inhibitory effects of PBO on esterases. While PBO's primary and often more potent effect is on P450s, its ability to inhibit esterases also plays a role in its synergistic activity. nih.gov The inhibition of esterase activity by PBO may not be immediate and can show time-dependent characteristics, with maximum inhibition observed several hours after exposure in some cases. google.comnih.gov The extent of esterase inhibition by PBO can vary depending on the insect species and the specific esterase involved. usda.gov Research suggests that PBO can act as an alternative substrate or allosterically inhibit the binding sites of esterases, thereby interfering with insecticide detoxification. scielo.br

Effects on Glutathione (B108866) S-Transferase Enzymes

Glutathione S-transferases (GSTs) are a family of phase II detoxification enzymes in insects that catalyze the conjugation of reduced glutathione (GSH) with electrophilic substrates, a process that neutralizes toxins or increases their water solubility for excretion. nih.govnih.govresearchgate.netwikipedia.org While PBO is predominantly recognized for its inhibitory effects on P450 enzymes, research indicates that it can also influence GST activity. nih.govbiologists.comd-nb.info

Studies have shown that exposure to PBO can lead to altered expression of GST genes in insects. For instance, dietary exposure to PBO in Drosophila melanogaster was associated with reduced expression of certain GST genes (e.g., GstD1, GstD5) in the Malpighian tubules, while increasing the expression of others (e.g., GstE1). biologists.com This suggests a complex and potentially enzyme-specific interaction rather than a uniform inhibitory effect across all GSTs.

Furthermore, some studies have investigated the direct inhibitory effect of PBO on GST activity in conjunction with insecticides. In Spodoptera littoralis larvae, the combination of PBO with insecticides like cypermethrin (B145020) and spinosad significantly inhibited the activity of GST, alongside carboxylesterase (CarE) and cytochrome P450 monooxygenase (Cyp 450). nih.govmdpi.com Similarly, in the red hairy caterpillar (Amsacta albistriga), while diethyl maleate (B1232345) (DEM) (a known GST inhibitor) showed significant GST inhibition, PBO also influenced GST activity when combined with cypermethrin, although the primary effect of PBO in this context was on P450 and acetylcholinesterase (AChE). d-nb.info

Comprehensive Analysis of Multi-Enzyme System Inhibition

Insect detoxification is a complex process involving multiple enzyme families, primarily P450 monooxygenases, carboxylesterases (CarEs), and glutathione S-transferases (GSTs). nih.govresearchgate.netcambridge.orgekb.eg These enzymes work in concert across different phases of metabolism (Phase I and Phase II) to convert lipophilic xenobiotics into more water-soluble compounds that can be easily excreted. nih.govcambridge.org PBO's synergistic action stems from its ability to inhibit key enzymes within this multi-enzyme system, thereby preventing the effective metabolism and detoxification of insecticides. wikipedia.orgpatsnap.compatsnap.comtaylorandfrancis.compublichealthtoxicology.com

The most well-established mechanism of PBO involves the inhibition of cytochrome P450 enzymes. wikipedia.orgpatsnap.compatsnap.comtaylorandfrancis.compublichealthtoxicology.com PBO binds to the active site of P450s, forming a quasi-irreversible complex with the ferrous iron in the heme center, which renders the enzyme catalytically inactive. core.ac.uk This inhibition significantly reduces the insect's ability to perform oxidative metabolism, a primary pathway for detoxifying many insecticides, including pyrethroids and carbamates. wikipedia.orgpatsnap.compatsnap.com

Beyond P450s, PBO has also been shown to inhibit esterases in various insect species, including Helicoverpa armigera, Frankliniella occidentalis, and Bemisia tabaci. core.ac.ukscielo.brscielo.br Esterases are involved in hydrolyzing insecticides containing ester bonds, such as organophosphates and pyrethroids. nih.govcambridge.org Inhibition of esterases by PBO further compromises the insect's ability to break down these compounds.

While PBO's effect on GSTs may be less pronounced or direct compared to its impact on P450s and esterases, studies indicate it can still play a role in modulating their activity and expression, as discussed in Section 2.3. nih.govbiologists.comd-nb.info

The combined inhibitory effect of PBO on these major detoxification enzyme families (P450s, esterases, and to some extent, GSTs) leads to a comprehensive disruption of the insect's metabolic defense system. This multi-site inhibition is a key factor contributing to the significant synergism observed when PBO is co-applied with various insecticides. The degree of inhibition and the specific enzymes affected can vary depending on the insect species, the specific PBO concentration, and the co-applied insecticide.

Research findings, such as those from studies on Spodoptera littoralis and Amsacta albistriga, demonstrate that the co-application of PBO with insecticides results in a measurable reduction in the activity of multiple detoxification enzymes compared to insecticide application alone. nih.govd-nb.infomdpi.com This broad-spectrum inhibition of detoxifying enzymes overwhelms the insect's natural defenses, leading to increased insecticide efficacy and, in some cases, overcoming mechanisms of insecticide resistance. nih.govd-nb.infomdpi.com

Implications for Insect Physiology and Detoxification Capacity

When PBO inhibits these enzymes, the insect's ability to process and excrete toxins is severely compromised. This leads to an accumulation of the co-applied insecticide within the insect's tissues, resulting in increased toxicity and mortality. wikipedia.orgpatsnap.com The synergistic effect of PBO essentially bypasses or reduces the effectiveness of the insect's primary defense mechanisms against chemical insults. wikipedia.orgpatsnap.comtaylorandfrancis.com

Furthermore, the detoxification enzyme systems are not solely involved in processing external toxins; they also play roles in the metabolism of endogenous compounds essential for normal physiological functions, such as hormone regulation and development. mdpi.com While PBO is primarily known for its effects on xenobiotic metabolism, its interaction with these enzymes could potentially have broader physiological consequences, although research in this area is less extensive.

The impact of PBO on insect detoxification capacity is particularly significant in the context of insecticide resistance. Metabolic resistance, often mediated by the overexpression or increased activity of detoxification enzymes, is a major mechanism by which insects develop reduced susceptibility to insecticides. nih.govd-nb.infocambridge.orgekb.eg By inhibiting these very enzymes, PBO can effectively counteract metabolic resistance, restoring or increasing the efficacy of insecticides in resistant populations. taylorandfrancis.comnih.govd-nb.infomdpi.com

Studies have demonstrated that in insecticide-resistant insect strains exhibiting elevated levels of detoxification enzyme activity, the addition of PBO can significantly reduce the level of resistance. taylorandfrancis.comd-nb.infomdpi.com This highlights the critical role of PBO in overcoming metabolic resistance and underscores its importance in integrated pest management strategies, particularly where resistance is a concern.

However, it is also important to note that the interaction between PBO and insect detoxification systems can be complex. Some studies suggest that while PBO inhibits P450s, it might also induce the expression of certain detoxification genes, potentially as a compensatory response by the insect. biologists.com Additionally, the effectiveness of PBO can vary depending on the specific insecticide, insect species, and the underlying resistance mechanisms. d-nb.infocambridge.org For example, in some cases, the synergistic effect of PBO with certain insecticides might be less pronounced or even variable across different insect species or sexes. cambridge.org

Piperonyl Butoxide in Insecticide Resistance Management Strategies

Reversal of Metabolic Resistance to Insecticides

Metabolic resistance is a common mechanism by which insects develop the ability to survive insecticide exposure. This type of resistance often involves the overexpression or increased activity of detoxification enzymes, such as cytochrome P450 monooxygenases (P450s), esterases, and glutathione (B108866) S-transferases (GSTs), which break down or sequester the insecticide molecule before it can reach its target site. tandfonline.comchemrj.orgmdpi.comresearchgate.net PBO acts as a potent inhibitor of some of these key metabolic enzymes, thereby interfering with the detoxification process and restoring the insecticide's toxicity. tandfonline.comchemrj.orgpatsnap.comwikipedia.org

The inhibition mechanism of PBO primarily targets cytochrome P450 enzymes. patsnap.comwikipedia.orgcore.ac.uk PBO binds to the active site of the P450 enzyme, acting as a competitive inhibitor and preventing the enzyme from metabolizing the insecticide. patsnap.com This binding can lead to the formation of a quasi-irreversible complex, further reducing the enzyme's metabolic activity. core.ac.uk By inhibiting these enzymes, PBO ensures that a higher concentration of the active insecticide reaches its target site within the insect, leading to increased mortality. patsnap.comwikipedia.org

Pyrethroid Resistance Suppression Mechanisms

Pyrethroid insecticides are widely used, and resistance to this class is frequently mediated by enhanced metabolic detoxification, particularly by cytochrome P450 monooxygenases and esterases. ajol.infonih.govtaylorandfrancis.complos.org PBO is well-established as a synergist for pyrethroids, effectively suppressing resistance conferred by these metabolic mechanisms. wikipedia.orgajol.infotaylorandfrancis.com

Studies have shown that PBO's activity against pyrethroid resistance is largely due to its inhibition of P450 enzymes that are involved in pyrethroid metabolism. mdpi.comajol.infotaylorandfrancis.comnih.gov By inhibiting these P450s, PBO prevents the breakdown of pyrethroids, restoring their efficacy against resistant insect populations. ajol.infowho.int Additionally, PBO has been shown to inhibit esterases that are associated with pyrethroid resistance in certain insect species. nih.govoup.com The inhibition of these esterases by PBO can also contribute to the restoration of pyrethroid toxicity. nih.gov

Research on Helicoverpa armigera demonstrated that pyrethroid-resistance-associated esterases were inhibited by PBO, and topical bioassays showed that PBO pre-treatment could restore pyrethroid efficacy. nih.gov Similarly, studies on Aedes aegypti and Culex quinquefasciatus mosquitoes have indicated that PBO pre-exposure can significantly suppress resistance to pyrethroids like permethrin (B1679614) and deltamethrin (B41696), highlighting the role of P450 monooxygenases in mediating this resistance. ajol.infoplos.orgnih.gov

Efficacy Against Carbamate (B1207046) and Organophosphate Resistance

While most recognized for its synergism with pyrethroids, PBO can also enhance the efficacy of other insecticide classes, including carbamates and organophosphates, against resistant populations. patsnap.com Resistance to carbamates and organophosphates is often linked to altered acetylcholinesterase (AChE), the target site of these insecticides, or to metabolic detoxification by esterases and P450s. researchgate.netscielo.br

PBO's ability to inhibit P450s can be effective against carbamate and organophosphate resistance where these enzymes play a significant role in detoxification. patsnap.commdpi.comscielo.br Studies have shown that PBO can exhibit a synergistic effect with organophosphates like temephos (B1682015) against resistant Aedes aegypti larvae, suggesting the involvement of P450-based resistance mechanisms. scielo.brscielo.brnih.govresearchgate.net However, the effectiveness can vary depending on the specific enzymes involved and the concentration of PBO used, with higher concentrations potentially leading to antagonistic effects in some cases. scielo.brscielo.br

While PBO is known to inhibit esterases, which are crucial in the detoxification of organophosphates and carbamates, its primary mechanism of synergism with these classes appears to be through P450 inhibition. core.ac.ukscielo.br The role of PBO in overcoming altered AChE resistance is less direct, as PBO primarily targets metabolic enzymes rather than the insecticide's target site.

Dynamics of Co-Resistance and Cross-Resistance in Insect Populations

Co-resistance refers to the presence of resistance mechanisms to multiple insecticide classes within the same insect population, while cross-resistance occurs when a single resistance mechanism confers resistance to multiple insecticides. mdpi.comresearchgate.net Metabolic resistance, particularly mediated by broad-spectrum enzymes like certain P450s, can lead to cross-resistance to insecticides from different chemical classes. mdpi.com

PBO's ability to inhibit key metabolic enzymes makes it relevant in populations exhibiting co-resistance or cross-resistance. By inhibiting the common detoxification pathways, PBO can help restore the efficacy of multiple insecticides that are affected by the same resistance mechanism. For instance, if a population is resistant to both pyrethroids and carbamates due to the overexpression of certain P450s, the addition of PBO could potentially synergize both insecticide classes. mdpi.com

Methodologies for Evaluating Synergist-Mediated Resistance Overcoming

Evaluating the effectiveness of synergists like PBO in overcoming insecticide resistance is crucial for informing resistance management strategies. Various methodologies are employed in both laboratory and field settings to assess synergism and determine the underlying resistance mechanisms. chemrj.orgwho.int

A common laboratory method is the use of synergist bioassays, such as the WHO tube test. ajol.infowho.int In this method, insects are typically pre-exposed to a sub-lethal concentration of the synergist (e.g., PBO) before being exposed to the insecticide. ajol.infowho.int The mortality rates of insects exposed to the insecticide alone are compared to those pre-exposed to the synergist followed by the insecticide. ajol.infowho.int A significantly higher mortality in the synergist pre-exposed group indicates that the resistance is at least partially mediated by enzymes inhibited by the synergist. ajol.infowho.int The synergistic effect is often quantified using a synergistic ratio (SR), which is calculated by dividing the LC50 (lethal concentration for 50% mortality) of the insecticide alone by the LC50 of the insecticide in combination with the synergist. oup.com A higher SR indicates a stronger synergistic effect.

Biochemical assays are also used to measure the activity levels of detoxification enzymes (P450s, esterases, GSTs) in resistant and susceptible insect strains. nih.govscielo.br Comparing enzyme activity in the presence and absence of PBO can directly demonstrate PBO's inhibitory effect on these enzymes. nih.govscielo.br

Molecular techniques, such as quantitative real-time PCR (RT-qPCR), can be used to assess the expression levels of genes encoding detoxification enzymes in resistant populations. nih.govwellcomeopenresearch.org Elevated expression of certain P450 or esterase genes in resistant insects, which is reduced upon exposure to PBO, can further support the role of these enzymes in resistance and the effectiveness of PBO as a synergist. wellcomeopenresearch.org

Field studies often involve monitoring insecticide efficacy in areas where PBO-synergized formulations are used compared to formulations without PBO. researcherslinks.comnih.gov This can include assessing mosquito mortality rates after exposure to PBO-treated nets or indoor residual spraying with PBO-containing insecticides. taylorandfrancis.comwellcomeopenresearch.orgresearcherslinks.com

Role of Piperonyl Butoxide in Delaying Resistance Evolution

The use of synergists like PBO has been proposed as a strategy to potentially delay the evolution of insecticide resistance. tandfonline.comchemrj.org By overcoming metabolic resistance mechanisms, PBO can restore the effectiveness of existing insecticides, reducing the selection pressure for the evolution of higher levels of metabolic resistance or the development of alternative resistance mechanisms. tandfonline.comchemrj.org

In theory, combining an insecticide with a synergist that inhibits a major resistance mechanism could mean that insects require multiple resistance mechanisms to survive, making the evolution of high-level resistance less likely or slower. mvcac.orgbiorxiv.org However, the impact of PBO on resistance evolution is complex and can depend on various factors, including the specific insect species, the insecticide used, the presence of other resistance mechanisms, and the intensity of selection pressure. mvcac.orgbiorxiv.orgnih.gov

While some laboratory studies have suggested that the addition of PBO can slow the development of pyrethroid resistance, resistance to PBO-synergized insecticides has also been reported. mvcac.orgbiorxiv.orgnih.gov This highlights the potential for insects to evolve mechanisms that circumvent the synergist's action or to increase the activity of enzymes to overcome PBO's inhibition. mvcac.orgbiorxiv.org Therefore, while PBO can be a valuable tool for managing existing resistance, its role in delaying the evolution of resistance is not guaranteed and requires careful monitoring and integrated resistance management strategies. nih.govmvcac.org

Field and Laboratory Studies on Insecticide Resistance and this compound

Numerous studies have investigated the effect of PBO on insecticide resistance in various insect species of public health and agricultural importance. These studies, conducted in both laboratory and field settings, provide valuable data on the efficacy of PBO in overcoming resistance and the underlying mechanisms involved.

Laboratory studies have consistently shown that PBO can synergize the activity of pyrethroids against resistant insect strains where metabolic detoxification is a primary resistance mechanism. For example, studies on bed bugs (Cimex lectularius) demonstrated that PBO synergized deltamethrin toxicity in resistant strains, and the synergistic ratio varied depending on the strain, indicating the involvement of P450s in resistance. nih.govoup.comresearchgate.net However, the studies also noted that PBO did not fully restore susceptibility in highly resistant strains, suggesting the presence of other resistance mechanisms. nih.govoup.comresearchgate.net

Research on mosquitoes, including Anopheles gambiae, Culex quinquefasciatus, and Aedes aegypti, has provided significant evidence for PBO's ability to suppress pyrethroid resistance mediated by P450s and esterases. ajol.infoplos.orgnih.govmvcac.orgwellcomeopenresearch.org Studies in Nigeria and Indonesia, for instance, showed that PBO pre-exposure significantly increased the mortality of pyrethroid-resistant mosquito populations, indicating the involvement of metabolic resistance. ajol.infoplos.org

Field trials, particularly with insecticide-treated bed nets incorporating PBO (PBO-LLINs), have demonstrated improved efficacy against malaria vectors compared to standard nets in areas with pyrethroid resistance. taylorandfrancis.comwellcomeopenresearch.orgplos.org Studies in Tanzania and Uganda have shown that PBO-LLINs can lead to higher mosquito mortality rates and reduced malaria prevalence in communities with pyrethroid-resistant Anopheles populations. wellcomeopenresearch.orgplos.org

However, some studies have also reported reduced effectiveness of PBO-synergized formulations or the emergence of resistance to PBO-containing products in field populations. mvcac.orgbiorxiv.orgnih.gov Research on Musca domestica houseflies indicated that resistance to PBO-synergized pyrethrins (B594832) could develop after continuous field applications. nih.gov Similarly, studies on highly pyrethroid-resistant mosquito populations have shown that PBO may not fully restore susceptibility due to the presence of multiple resistance mechanisms, including target-site mutations and elevated levels of other detoxification enzymes like GSTs. mvcac.orgbiorxiv.orgwellcomeopenresearch.org

The data from these studies underscore the importance of understanding the specific resistance mechanisms present in insect populations and the need for ongoing monitoring to effectively utilize PBO in resistance management strategies.

Table 1: Examples of PBO Synergism in Insecticide-Resistant Insects

Insect Species	Insecticide	Resistance Mechanism(s) Targeted by PBO	Observed Effect of PBO Synergism	Study Type	Source
Anopheles gambiae	Pyrethroids	P450 monooxygenases	Significant suppression of resistance, increased mortality	Lab/Field	ajol.infonih.govwellcomeopenresearch.orgplos.org
Culex quinquefasciatus	Pyrethroids	P450 monooxygenases, Esterases	Increased mortality, reduced LC50	Lab	ajol.infonih.govmvcac.org
Aedes aegypti	Pyrethroids	P450 monooxygenases, Esterases	Significant reduction in resistance ratio, increased susceptibility	Lab	ajol.infoplos.orgoup.com
Aedes aegypti	Temephos (OP)	P450 monooxygenases, Esterases	Significant synergistic effect on toxicity	Lab	scielo.brscielo.brnih.govresearchgate.net
Cimex lectularius	Deltamethrin	P450 monooxygenases	Synergized toxicity, variable synergistic ratio	Lab	nih.govoup.comresearchgate.net
Helicoverpa armigera	Pyrethroids	Esterases	Restoration of pyrethroid efficacy	Lab	nih.gov
Musca domestica	Pyrethroids	P450 monooxygenases	Dramatic reduction in resistance level	Lab/Field	researcherslinks.comauburn.edu

Table 2: Synergistic Ratios of Deltamethrin with PBO in Cimex lectularius Strains

Cimex lectularius Strain	Resistance Ratio (RR) without PBO	Resistance Ratio (RR) with PBO	Synergistic Ratio (SR)	Primary Resistance Mechanism Indicated	Source
CIN-1	>2500-fold	174	40	P450s involved, but not solely	oup.comresearchgate.net
WOR-1	>2500-fold	39	176	P450s involved, but not solely	oup.comresearchgate.net

Environmental Fate, Transport, and Ecotoxicological Implications

Degradation Pathways and Environmental Persistence

Piperonyl butoxide undergoes degradation through several pathways in the environment, affecting its persistence in different media.

Photodegradation Kinetics and Product Formation

Photodegradation is a significant factor in the breakdown of this compound, particularly in water and on surfaces exposed to sunlight. In aqueous solutions exposed to sunlight, PBO degrades relatively quickly, with a reported half-life of 8.4 hours orst.edunih.govorst.edurayfull.comepa.govpublications.gc.ca. On soil surfaces exposed to sunlight, half-lives can range from 1 to 3 days orst.eduorst.edu. However, rapid degradation observed in dark control samples in some soil photolysis studies may complicate the definitive determination of photodegradation's significance in soil publications.gc.caregulations.gov.

Studies have identified transformation products resulting from photodegradation. For instance, in aqueous photolysis, two major transformation products observed after 24 hours were PBO-alcohol (50% of applied radioactivity) and PBO-aldehyde (10% of applied radioactivity) publications.gc.ca. Other reported degradation products from photolysis in various media include 5-methyl-6-propyl-1,3-benzodioxole, butoxyethanol, and ethanediol lookchem.com.

Microbial Degradation in Soil and Aquatic Environments

Microbial activity contributes to the degradation of this compound in both soil and aquatic environments. In aerobic soil environments, PBO is considered fairly degradable, with reported half-lives ranging from 14 to 63 days regulations.gov. Some studies indicate a typical half-life in soil around 13 days orst.eduorst.edu. Under anaerobic aquatic conditions, this compound is moderately persistent, with half-lives reported between 78 and 81 days regulations.gov. Aerobic aquatic metabolism studies have shown half-lives ranging from 38 to 75 days regulations.gov.

While specific microbial degradation pathways for PBO are not extensively detailed in the provided results, research on the degradation of other compounds, such as n-octadecane by Fusarium sp., has shown that this compound can influence enzymatic degradation processes, specifically inhibiting monooxygenase and dioxygenase enzymes cabidigitallibrary.org. This suggests potential interactions with microbial metabolic pathways involved in breaking down organic compounds.

Hydrolytic Stability and Transformation Processes

This compound is reported to be stable to hydrolysis across a range of pH values (pH 5, 7, and 9) under sterile, dark conditions nih.govrayfull.compublications.gc.caregulations.govlookchem.comnih.govfao.org. This indicates that hydrolysis is not a significant degradation pathway for PBO in the environment publications.gc.ca.

While hydrolysis is not a primary route of transformation, other transformation processes occur. Metabolism, particularly oxidation on the glycol side chain, is a main degradation pathway observed in biological systems fao.org. Mild acid hydrolysis can convert PBO and certain metabolites into hydroxymethyldihydrosafrole, which is used as a basis for analytical determination of residues fao.org.

Environmental Distribution and Mobility in Compartments (Soil, Water, Air)

The distribution and mobility of this compound in the environment are influenced by its physical-chemical properties, such as water solubility and adsorption to soil particles. This compound does not dissolve easily in water orst.eduorst.edufishersci.ca. Its mobility in soil can vary depending on soil type. It has shown low to moderate mobility in sandy loam, clay loam, and silt loam soils, but high mobility in sandy soil orst.eduorst.edufao.org. This suggests that PBO can cling to soil types with more organic material orst.eduorst.edu. Koc values ranging from 399 to 830 further indicate moderate to low mobility in soil rayfull.comepa.govfao.org. Little volatilization from soil or water is expected rayfull.comepa.gov.

In water, PBO is expected to adsorb to suspended solids and sediment based on its Koc values rayfull.com. Despite its low water solubility, it can be detected in water bodies, such as river water beyondpesticides.orgoup.com.

In the air, gaseous this compound is relatively short-lived, with an estimated half-life of 3.4 to 3.6 hours due to reaction with photochemically-produced hydroxyl radicals orst.eduorst.edurayfull.comepa.gov. Particulate-phase PBO can be removed from the atmosphere through wet or dry deposition rayfull.com. PBO may also enter the atmosphere as an aerosol during spray applications epa.gov.

Ecotoxicological Impact on Non-Target Organisms

This compound can have ecotoxicological impacts on various non-target organisms, particularly aquatic species.

Effects on Aquatic Invertebrates and Fish Species

This compound is considered moderately to highly toxic to aquatic invertebrates, such as water fleas (Daphnia magna) and shrimp orst.edunih.govorst.edupatsnap.comamazonaws.com. Acute toxicity studies have reported LC50 values for aquatic invertebrates ranging from 0.23 to 0.51 mg/L orst.edu and 0.49 ppm for estuarine invertebrates nih.gov. Chronic exposure at lower doses has been shown to affect water flea reproduction orst.edunih.gov.

For fish, this compound is considered moderately toxic orst.eduorst.edupatsnap.comamazonaws.com. Acute toxicity studies have reported LC50 values for freshwater and saltwater fish ranging from 3.94 to 6.12 mg/L orst.edu and 3.94 ppm for estuarine/marine fish like the sheepshead minnow (Cyprinodon variegatus) nih.govrayfull.com. While PBO itself is toxic to aquatic life, its synergistic effect with insecticides like rotenone (B1679576) can increase toxicity to invertebrates, although it appeared to have little effect on rotenone toxicity to trout in one study fisheries.org.

The potential for bioconcentration in aquatic organisms is considered low, with an estimated BCF of 27 beyondpesticides.orgrayfull.com. However, some sources suggest it can be moderate in certain aquatic organisms beyondpesticides.org.

Data Tables

Below are tables summarizing some of the environmental fate and ecotoxicological data for this compound based on the search results.

Environmental Compartment	Half-life (approximate)	Degradation Process	Source(s)
Water (sunlight)	8.4 hours	Photodegradation	orst.edunih.govorst.edurayfull.comepa.govpublications.gc.ca
Air	3.4 - 3.6 hours	Reaction with hydroxyl radicals	orst.eduorst.edurayfull.comepa.gov
Soil (with sunlight)	1-3 days	Photodegradation, Microbial	orst.eduorst.edu
Soil (without sunlight)	14 days	Microbial	orst.eduorst.edu
Aerobic Soil	14 - 63 days	Microbial	regulations.gov
Aerobic Aquatic Systems	38 - 75 days	Microbial	regulations.gov
Anaerobic Aquatic Systems	78 - 81 days	Microbial	regulations.gov
Hydrolysis (pH 5, 7, 9)	Stable	Hydrolysis	nih.govrayfull.compublications.gc.caregulations.govlookchem.comnih.govfao.org

Organism Type	Toxicity Level	Relevant Endpoint (Example)	Value (Example)	Source(s)
Aquatic Invertebrates	Moderately to Highly Toxic	Acute LC50	0.23 - 0.51 mg/L	orst.edu
Aquatic Invertebrates	Highly Toxic	Acute LC50	0.49 ppm (Estuarine)	nih.gov
Water Flea (D. magna)	Moderately to Highly Toxic	Chronic NOEC/LOEC (reproduction)	0.03 ppm / 0.047 ppm	nih.gov
Fish (Freshwater/Saltwater)	Moderately Toxic	Acute LC50	3.94 - 6.12 mg/L	orst.edu
Fish (Estuarine/Marine)	Moderately Toxic	Acute LC50	3.94 ppm	nih.govrayfull.com
Amphibians (tadpole)	Highly Toxic	Acute LC50	0.21 ppm	orst.edunih.gov

Impact on Terrestrial Non-Target Invertebrates, Including Pollinators

This compound is generally considered practically non-toxic to bees by itself orst.edu. However, it is almost always combined with insecticides that are toxic to bees, such as pyrethroids or natural pyrethrins (B594832) orst.edu. Studies have investigated the effects of PBO in combination with insecticides on pollinators like bumblebees and honey bees. For instance, research on the buff-tailed bumblebee (Bombus terrestris audax) showed that while imidacloprid (B1192907) was highly toxic, the addition of PBO resulted in a low synergistic effect with topical application exeter.ac.uk. With oral application, thiacloprid (B134840) or acetamiprid, which were only slightly toxic alone, became moderately toxic with the addition of PBO exeter.ac.uk. A field trial involving a mixture of PBO and tau-fluvalinate (B143150) demonstrated increased control of resistant pollen beetles without incurring increased loss of honey bees present at the time of spraying, suggesting that PBO can help overcome pyrethroid resistance in target pests without necessarily causing unacceptable harm to honey bees when used with a pyrethroid of relatively low bee toxicity nih.gov.

Despite PBO's low toxicity to bees alone, its role as a synergist means that the combined effect with an insecticide can pose a risk to non-target terrestrial invertebrates regulations.govamazonaws.com. Ecological risk assessments consider the potential for adverse effects on terrestrial invertebrates, including beneficial insects like aphid parasitoids and predatory mites publications.gc.ca. Field studies have detected PBO in wild-foraging bumblebees, and higher levels of PBO were associated with reduced locomotor activity, although it is suggested that PBO might be an indicator of exposure to co-applied insecticides rather than the direct cause of reduced activity nih.gov.

Influence on Microbial Communities and Plant Systems

Sunlight and soil microbes can break down PBO in the environment orst.eduamazonaws.com. In shallow soil exposed to sunlight, PBO half-lives can range from 1 to 3 days, increasing to 14 days without sunlight orst.edu. A typical half-life in soil is around 13 days orst.edu. Microbial degradation is a major transformation pathway for PBO in aerobic soil, leading to the formation of transformation products like this compound acid publications.gc.ca. The addition of organic amendments to soil has been found to reduce the negative effects of xenobiotics on soil microbial populations and their enzyme secretions, likely due to increased organic matter content and its role in sorption processes researchgate.net.

While PBO is subject to microbial degradation, its influence on microbial communities themselves is also a relevant area of study. The application of pyrethrins and their synthetic versions can lead to the loss of soil microbial populations, affecting soil fertility and health nih.gov. Although the direct impact of PBO alone on soil microbial community structure and function is less extensively documented than that of the insecticides it is paired with, its presence as a persistent organic compound and its role in altering the degradation of other chemicals could indirectly influence microbial dynamics.

Regarding plant systems, studies have explored the uptake and metabolism of other chemicals in plants in the presence of PBO. For instance, research on herbicide resistance in ryegrass has used PBO as a P450 inhibitor to investigate metabolism-based resistance mechanisms uwa.edu.aubioone.org. This indicates that plants can take up PBO, and PBO can influence metabolic processes within plant tissues, specifically those mediated by cytochrome P450 enzymes uwa.edu.aubioone.org. While PBO itself is not designed as a herbicide, its presence in the environment could potentially interact with plant metabolic pathways or influence the fate of other chemicals within plants. Studies on lead oxide nanoparticles have shown their bioaccumulation in maize seedlings via root pathways along with water uptake and transportation, highlighting potential routes of uptake for environmental contaminants by plants nih.gov.

Bioaccumulation and Biotransformation in Environmental Biota

The bioconcentration potential for PBO is generally considered low orst.edudeepgreenpermaculture.combeyondpesticides.org. Studies indicate that bioconcentration factor (BCF) values in fish are typically less than 500, which is considered low for environmental persistence deepgreenpermaculture.com. Despite a low BCF in individual organisms, PBO's moderate persistence in the environment and potential for chronic exposure raise concerns about cumulative effects in food chains deepgreenpermaculture.com.

However, PBO can accumulate in certain organisms. While it does not dissolve easily in water, it can cling to soil types with more organic material orst.edu. It has a stronger attraction to organic solvents than water, suggesting potential accumulation in fish or animal tissue amazonaws.com. Bioconcentration studies have indicated a moderate amount of accumulation in fish tissue, although a significant portion can leave the fish when moved to clean water amazonaws.com. Laying hens fed PBO for several days have been shown to produce eggs containing residual PBO researchgate.net. PBO has also been found in the meat, fat, skin, and certain organs of laying hens, with the highest amounts in fat orst.edu.

Biotransformation, the metabolic breakdown of PBO by organisms, plays a role in its fate in environmental biota. PBO is extensively metabolized in animals fao.org. In rats, metabolism can occur at the propyl and glycol-derived side chains and in the heterocyclic ring, producing various metabolites fao.org. Oxidation on the glycol side chain is a main degradation pathway fao.org.

PBO's mechanism of action as a synergist involves inhibiting detoxification enzymes, particularly cytochrome P450s, in insects orst.eduacs.org. This inhibition can also occur in non-target organisms, potentially affecting their ability to metabolize not only co-applied insecticides but also other environmental chemicals beyondpesticides.orgacs.org. Studies have shown that in the presence of PBO, the metabolism of neonicotinoids in vivo can change, with a lower abundance of metabolites from conventional hydroxylation and demethylation pathways observed due to CYP450 enzyme inhibition acs.org. This inhibition of detoxification can increase the concentrations and persistence of other toxic chemicals in wildlife and soil beyondpesticides.org.

Ecological Risk Assessment Frameworks and Considerations for Synergists

Ecological risk assessments for PBO consider its potential for adverse effects on a range of non-target organisms, including fish, amphibians, aquatic invertebrates, birds, mammals, and terrestrial invertebrates regulations.gov. These assessments integrate environmental exposure data with ecotoxicology information to estimate potential risks publications.gc.ca. Exposure concentrations are compared with concentrations at which adverse effects occur, using estimated environmental concentrations (EECs) calculated for PBO in various environmental media like food, water, soil, and air publications.gc.ca.

Risk assessments for aquatic organisms consider potential exposure from sources like runoff amazonaws.com. PBO is moderately to highly toxic to aquatic invertebrates and moderately toxic to freshwater and saltwater fish orst.edu. At lower, long-term doses, effects on aquatic invertebrate reproduction have been observed orst.edu. Risk quotients are calculated to assess the potential for adverse effects montana.edu.

The synergistic effect of PBO highlights the need to consider not only the toxicity of individual chemicals but also the potential risks of co-exposure and the influence of synergists on metabolic processes during environmental risk evaluations acs.org. Risk assessment frameworks are evolving to better address the complexities of chemical mixtures and the role of synergists like PBO in altering the toxicity and environmental fate of other compounds ecetoc.org.

Advanced Analytical Methodologies for Detection and Quantification of Piperonyl Butoxide

Chromatographic Techniques for Residue Analysis

Chromatographic methods, particularly High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), are foundational for the analysis of PBO residues in complex samples. These techniques offer the necessary separation power to isolate PBO from matrix interferences and other co-occurring compounds.

High-Performance Liquid Chromatography (HPLC) Applications

HPLC is a versatile technique for PBO analysis, especially when coupled with appropriate detectors. HPLC with UV detection has been utilized for the determination of PBO in various matrices, including air samples collected using adsorbent tubes. osha.govdnacih.com An OSHA method describes collecting air samples on OVS-2 tubes containing XAD-2 adsorbent, desorbing with methanol, and analyzing by HPLC-UV. osha.govdnacih.com This method has a reported detection limit of 0.08 mg/m³ based on a recommended air volume. osha.govdnacih.com

HPLC with fluorescence detection has also been employed for determining PBO and its metabolites in plant commodities. One method involves acetonitrile (B52724) extraction, petroleum ether partitioning for PBO, and subsequent HPLC analysis with fluorescence detection. fao.org More polar metabolites remain in the aqueous phase and are hydrolyzed before extraction and fluorescence detection by HPLC. fao.org This method reported a Limit of Quantitation (LOQ) of 0.10 mg/kg for both PBO and total metabolites. fao.org

HPLC methods have also been developed for the analysis of PBO in water and soil. For instance, HPLC with a C18 reversed-phase column and UV detection has been used for the simultaneous analysis of pyrethrins (B594832) and PBO in soil and runoff water samples. nih.gov Solid phase extraction (SPE) was used for sample preparation. nih.gov Another study utilized coupled SPE-HPLC with UV absorbance or fluorescence detection for the analysis of rotenoids and PBO in water and sediments. fisheries.org Method detection limits (MDLs) for PBO in reagent water were reported as 2 µg/L, with recoveries ranging from 90% to 99%. fisheries.org For wet sediments, detection limits were approximately 100 mg/kg with recoveries of 75%. fisheries.org

HPLC coupled with tandem mass spectrometry (LC-MS/MS) offers enhanced sensitivity and selectivity. An analytical method using HPLC/MS/MS has been developed and validated for the quantitative determination of PBO and its transformation products (PBO-alcohol, PBO-aldehyde, and PBO-acid) in water matrices (soil, sediment, ground water, and surface water). epa.govepa.gov In water, the method's LOQ was 0.1 µg/L for PBO, PBO-alcohol, and PBO-aldehyde, and 1.0 µg/L for PBO-acid. epa.gov Calculated LODs in water ranged from 0.00946-0.0309 µg/L for PBO and some degradates, and 0.179-0.233 µg/L for PBO-acid. epa.gov For soil matrices, the LOQ was 0.01 µg/g for PBO and its transformation products, with calculated LODs ranging from 0.00174-0.00238 µg/g for PBO. epa.gov

Gas Chromatography-Mass Spectrometry (GC-MS) and HRGC/HRMS

GC-MS is a powerful technique for volatile and semi-volatile compounds like PBO, providing both separation and structural information. GC-MS has been used for the determination of PBO in various matrices, often coupled with specific detectors or high-resolution mass spectrometry for improved performance. usgs.gov

High-Resolution Gas Chromatography/High-Resolution Mass Spectrometry (HRGC/HRMS) offers increased selectivity and lower detection limits. A method using HRGC/HRMS has been developed for the determination of pyrethroids, pyrethrins, and PBO in surface water samples. acs.orgsfei.orgresearchgate.netnih.gov This method involves solid phase extraction (SPE) of large water volumes (100 L) using glass fiber filters and XAD-2 resin. acs.orgsfei.orgresearchgate.netnih.gov The method detection limits (MDLs) for PBO in surface water ranged from 0.0058 to 0.082 ng/L. acs.orgsfei.orgresearchgate.netnih.gov HRGC/HRMS has also been applied to the analysis of PBO in aquatic sediments, with MDLs for PBO ranging from 0.16 to 1.50 ng/g sediment. researchgate.netnih.gov

GC-MS in negative chemical ionization mode has also been used for the analysis of pesticides, including PBO, in sediment samples following accelerated solvent extraction and SPE cleanup. researchgate.net

Capillary gas chromatography with flame ionization detection (GC-FID) has been used for the purity assay of PBO. cipac.org This method utilizes a cross-linked 100% dimethylpolysiloxane column and uses dibutyl phthalate (B1215562) as an internal standard. cipac.org

Spectroscopic and Spectrometric Approaches

Spectroscopic methods, particularly spectrophotometry, can be used for the determination of PBO, although they may be less selective than chromatographic techniques, especially in complex matrices. A spectrophotometric method has been developed for the micro-determination of PBO in the presence of pyrethrins. psu.edu This method is based on the quantitative yellow color produced when PBO is treated with 10-18% nitric acid, with maximum absorption at 370 nm. psu.edu The method is applicable to residues in the range of 4 to 40 µg/mL and can be used for residues extracted from grains and paper coatings. psu.edu

Derivative spectrophotometry and techniques like Principal Component Regression and Partial Least Squares have been explored for the multicomponent determination of pesticides, including PBO, in formulations with overlapping spectral bands. researchgate.net UV-spectroscopic methods have also been developed for the determination of PBO in the presence of other compounds in insecticide formulations. researchgate.net

While primarily a detection technique coupled with chromatography, mass spectrometry itself provides spectrometric data crucial for identifying and quantifying PBO based on its mass-to-charge ratio and fragmentation patterns. nih.govlgcstandards.com

Immunochemical and Biosensor-Based Detection Systems

Immunochemical methods, such as Enzyme-Linked Immunosorbent Assays (ELISA), offer potential for high-throughput screening of PBO, although specific assays for PBO may be less common than for other pesticides. Research has explored the development of antibodies for pesticide detection. acs.org While direct examples of PBO-specific biosensors were not prominently found in the search results, immunochemical detection methods, such as Western blot using polyclonal antibodies, have been used in studies investigating the effects of PBO on biological systems, indicating the potential for antibody-based detection of PBO or its effects. scilit.comoup.com

Sample Preparation and Extraction Protocols for Complex Matrices

Effective sample preparation and extraction are critical steps in the analysis of PBO in complex environmental and biological matrices to isolate the analyte and remove interfering substances. Common extraction methods include liquid-liquid extraction and solid phase extraction (SPE). fao.orgnih.govfisheries.org

For water samples, SPE using materials like XAD-2 resin or C18-bonded silica (B1680970) is frequently employed to concentrate PBO from large volumes. nih.govfisheries.orgacs.orgsfei.orgresearchgate.netnih.gov Coupled or on-line SPE-HPLC has been used for water analysis. fisheries.org

Extraction of PBO from solid matrices like soil, sediment, and plant commodities often involves organic solvents such as acetonitrile, hexane-acetone, or methanol. fao.orgnih.govfisheries.orgresearchgate.netcanada.ca Homogenization and sonication are often used to facilitate extraction. fisheries.orgcanada.ca

Cleanup procedures are often necessary to reduce matrix effects. Techniques include partitioning with solvents like petroleum ether fao.org, gel-permeation chromatography usgs.gov, and dispersive or cartridge solid phase extraction (dSPE/SPE) using sorbents like PSA, GCB, and MgSO4. researchgate.netgcms.cz The QuEChERS (quick, easy, cheap, effective, rugged, and safe) method, which often incorporates dSPE, has become popular for pesticide residue analysis in various matrices, including complex ones like tobacco, although additional cleanup steps may be needed for challenging samples. researchgate.netgcms.cz In-line sample preparation (ILSP) is an alternative approach for food matrices, offering a faster cleanup integrated with the chromatographic analysis. restek.com

Validation and Quality Control in Environmental and Biological Sample Analysis

Method validation is essential to ensure the reliability and accuracy of PBO analysis. Validation parameters typically include specificity, linearity, accuracy (evaluated through recovery studies), precision (repeatability and reproducibility), limits of detection (LOD), and limits of quantitation (LOQ). epa.govepa.govresearchgate.netcanada.cafao.org

Recovery studies involve spiking blank matrix samples with known concentrations of PBO and analyzing them to determine the percentage recovered. Acceptable recovery ranges, such as 70-120% with relative standard deviations (RSDs) ≤20%, are often used as validation criteria. epa.govepa.govcanada.ca For example, in a validated LC-MS/MS method for PBO in water, mean recoveries and RSDs were generally within guidelines, though some exceptions were noted for PBO-acid in surface water at the LOQ in an independent laboratory validation. epa.gov For soil matrices analyzed by LC-MS/MS, mean recoveries and RSDs for PBO were within guidelines. epa.gov Recoveries for HRGC/HRMS analysis of PBO in sediment from a low-level spike ranged from 89.7% to 135%. researchgate.net

Limits of detection (LODs) and limits of quantitation (LOQs) are determined to establish the lowest concentrations that can be reliably detected and quantified. osha.govdnacih.comfao.orgfisheries.orgepa.govepa.govacs.orgsfei.orgresearchgate.netnih.govresearchgate.net These limits vary depending on the analytical technique, matrix, and sample preparation method used.

Quality control measures, such as the use of internal standards researchgate.netcipac.orgcanada.ca, calibration curves dnacih.comcanada.ca, and analysis of quality control samples, are implemented to monitor method performance and ensure the accuracy of results during routine analysis. nih.gov Compliance with Good Laboratory Practice (GLP) standards is also important for regulatory purposes. epa.govepa.gov

Summary of Analytical Method Performance Data

Technique	Matrix	Sample Preparation	Detection/Quantification	LOQ / MDL Range	Recovery (%)	Source
HPLC-UV	Air	OVS-2 tube (XAD-2 adsorbent), Methanol desorption	UV	0.08 mg/m³ (Detection Limit)	Not specified	osha.govdnacih.com
HPLC-Fluorescence	Plant Commodities	Acetonitrile extraction, Petroleum ether partition	Fluorescence	0.10 mg/kg (LOQ for PBO & metabolites)	Not specified	fao.org
HPLC-UV	Soil, Runoff Water	Hexane-acetone extraction (soil), SPE (water)	UV	Not specified	Not specified	nih.gov
Coupled SPE-HPLC	Reagent Water	C18 concentrator column, On-line SPE	UV/Fluorescence	2 µg/L (MDL)	90-99	fisheries.org
Coupled SPE-HPLC	Wet Sediments	Methanol extraction, Dilution, On-line SPE	UV/Fluorescence	~100 mg/kg (Detection Limit)	75	fisheries.org
LC-MS/MS	Water (Ground, Surface)	Not specified (Method Validation Study)	MS/MS	0.1 µg/L (LOQ for PBO)	70-120	epa.gov
LC-MS/MS	Soil, Sediment	Not specified (Method Validation Study)	MS/MS	0.01 µg/g (LOQ for PBO)	70-120	epa.gov
HRGC/HRMS	Surface Water	SPE (Glass fiber filter + XAD-2 resin), 100 L sample	HRMS	0.0058-0.082 ng/L (MDL)	Not specified	acs.orgsfei.orgresearchgate.netnih.gov
HRGC/HRMS	Aquatic Sediments	Not specified	HRMS	0.16-1.50 ng/g (MDL)	89.7-135	researchgate.netnih.gov
GC-FID	PBO Technical Material	Not specified (Purity Assay)	FID	Not specified	Not specified	cipac.org
Spectrophotometry	Formulations, Extracted Residues	Nitric acid treatment	Absorbance at 370 nm	4-40 µg/mL (Applicable Range)	Not specified	psu.edu

Emerging Research Directions and Future Perspectives

Development of Novel Synergistic Agents and Chemical Analogues

The development of novel synergistic agents and chemical analogues of PBO is a key area of current and future research. While PBO is effective, the search for new compounds with potentially improved properties, different target profiles, or reduced environmental impact is ongoing. This includes investigating compounds that can inhibit other resistance-associated enzymes beyond P450s, such as esterases and glutathione (B108866) S-transferases, which also play significant roles in insecticide detoxification. nih.govbiorxiv.org

Studies have explored various chemical structures for synergistic activity. For instance, research has characterized the interaction of around 30 analogues of PBO with specific insect metabolic enzymes like esterase FE4 and P450 CYP6CY3 from insecticide-resistant aphids (Myzus persicae) to identify key activity determinants and guide the synthesis of more potent inhibitors. nih.gov Novel analogues, such as those with dihydrobenzofuran moieties containing alkynyl or butyl side chains, or benzodioxole derivatives with propyl/butyl side chains and alkynyl ether moieties, have shown greater inhibitory potential against these enzymatic systems in vitro. nih.gov

Advanced Understanding of Molecular Interactions and Structural-Activity Relationships

Advancing the understanding of the molecular interactions between PBO (and its analogues) and insect detoxification enzymes is crucial for rational design of more effective synergists. This involves detailed studies of how PBO binds to and inhibits key enzymes, particularly cytochrome P450s and esterases. wikipedia.orgpatsnap.comnih.gov

Research has utilized in silico modeling alongside enzyme inhibition studies to characterize the interactions of PBO analogues with enzymes like FE4 and CYP6CY3, identifying structural features essential for inhibitory potency. nih.govnih.gov For example, studies on the interaction of PBO with the resistance-associated esterase E4 in Myzus persicae suggest that PBO binds at the lip of the aromatic gorge of the enzyme, influencing the access of substrates to the active site. nih.gov This type of detailed molecular understanding is vital for designing analogues with enhanced binding affinity and specificity to target enzymes in resistant insects.

Further research is needed to fully elucidate the complex molecular interactions, including how PBO might affect the conformation of enzymes or interfere with other cellular processes that contribute to insecticide resistance or efficacy. biorxiv.org Understanding these intricate relationships at the molecular level can pave the way for the development of synergists that are more targeted and less likely to be affected by existing or emerging resistance mechanisms.

Integration of Piperonyl Butoxide in Sustainable Pest Management Paradigms

Research explores combining PBO with reduced levels of insecticidal actives as part of integrated pest management strategies. Studies have shown that using PBO in combination with insecticides can lead to lower levels of resistance development compared to using the insecticide alone. researchgate.net For instance, selection with alpha-cypermethrin (B165848) combined with PBO significantly suppressed resistance development in the whitefly Bemisia tabaci compared to selection with alpha-cypermethrin alone. researchgate.net

The use of PBO-treated materials, such as insecticide-treated nets (ITNs) for malaria vector control, exemplifies its integration into public health pest management. researchgate.nettaylorandfrancis.com Ongoing research evaluates the effectiveness of PBO-pyrethroid nets against resistant mosquito populations and explores how factors like mosquito species, resistance levels, and insecticide usage patterns influence their impact. researchgate.netnih.gov

Future directions include optimizing the ratio of PBO to insecticide in formulations, exploring temporal synergism (applying the synergist and insecticide at different times), and combining PBO with other control methods, including biological control agents and non-chemical approaches, to develop more robust and sustainable pest management programs. researchgate.netgoogle.com

Predictive Modeling and Computational Chemistry in Synergist Research

Predictive modeling and computational chemistry are becoming increasingly valuable tools in synergist research, accelerating the discovery and design of novel agents and providing insights into molecular interactions. pnas.orgbiorxiv.orgacs.org

Computational methods, such as molecular docking and quantitative structure-activity relationships (QSAR), are used to screen virtual libraries of compounds and predict their potential as enzyme inhibitors or synergists. pnas.orgbiorxiv.orgmst.dk These tools can help identify promising candidates for synthesis and testing, reducing the time and resources required for traditional experimental approaches. pnas.orgbiorxiv.org

Toxicokinetic (TK) and toxicodynamic (TD) models are being explored to understand and predict synergistic interactions between chemicals. acs.org While models for non-interacting mixtures exist, developing TKTD models for interactive chemicals, including synergists like PBO, is a promising area to test hypotheses on the mechanisms of interaction and ultimately predict the magnitude and duration of synergistic effects over time. acs.org

Future research will likely see increased integration of advanced computational techniques, including machine learning and artificial intelligence, to analyze large datasets of chemical structures, biological activities, and resistance profiles to identify novel synergistic scaffolds and optimize existing ones.

Unexplored Mechanisms of Action and Resistance Interactions

Despite extensive research, there are still unexplored mechanisms of PBO action and complex interactions with insecticide resistance that warrant further investigation. While PBO is primarily known for inhibiting P450s, its interactions with other detoxification pathways and its potential influence on non-metabolic resistance mechanisms are areas of ongoing study. wikipedia.orgbiorxiv.orgnih.govnih.gov

Research suggests that PBO can interact with esterases involved in insecticide resistance. biorxiv.orgnih.govnih.gov Studies are characterizing these interactions to understand how PBO affects esterase activity and contributes to synergism or, in some cases, potentially antagonism depending on the specific enzyme and insecticide. nih.govnih.gov

Furthermore, the emergence of reduced susceptibility to PBO-synergized insecticides in some insect populations highlights the complexity of resistance. biorxiv.orgnih.gov This could be due to multiple resistance mechanisms acting simultaneously, or potentially altered target sites or behavioral adaptations that are not fully overcome by PBO's action on metabolic enzymes. biorxiv.orgbiorxiv.orgresearchgate.net For example, recent studies suggest that PBO-induced inhibition of cytochrome P450 might impede the effect of certain insecticides by affecting their interaction with voltage-gated sodium channels, the primary target site for pyrethroids. biorxiv.org This indicates a more complex interplay than previously understood and points to the need for innovative insecticide formulations. biorxiv.org

Future research needs to delve deeper into these unexplored mechanisms, including the potential for PBO to influence insecticide penetration, target site sensitivity, or behavioral responses in insects. Understanding these complex interactions is crucial for predicting the effectiveness of PBO-synergized formulations and developing strategies to overcome emerging resistance.

Q & A

Basic: What methodologies are recommended for assessing the synergistic efficacy of PBO with pyrethroids in insecticide formulations?

Answer: To evaluate PBO's synergism, researchers employ in vitro enzyme inhibition assays targeting cytochrome P450 (CYP450) isoforms, which are critical for insecticide detoxification. For example:

• Microsomal assays : Isolate insect or mammalian microsomes to measure CYP450 activity inhibition by PBO using substrates like 7-ethoxycoumarin. Reduced metabolite formation indicates enzyme inhibition .
• Co-application studies : Combine PBO with pyrethroids in bioassays (e.g., WHO insecticide susceptibility tests) to quantify mortality rates in resistant insect populations. Synergistic ratios (SR) are calculated as $\text{SR} = \frac{\text{LD}_{50}\ \text{of insecticide alone}}{\text{LD}_{50}\ \text{of insecticide + PBO}}$ .

Basic: What safety protocols should be followed when handling PBO in laboratory settings?

Answer: Key protocols include:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure. Use respiratory protection (N95 masks) if ventilation is inadequate .
• Ventilation : Conduct experiments in fume hoods to minimize inhalation risks (PAC-1: 6.5 mg/m³) .
• Spill management : Absorb liquid spills with inert materials (silica gel, sand) and dispose of as hazardous waste. Avoid aqueous cleanup to prevent environmental contamination .

Basic: How are acute toxicity profiles of PBO determined in preclinical models?

Answer: Acute toxicity is assessed via:

• Oral LD₅₀ tests : Administer PBO in graded doses to rodents (e.g., mice: 2,600 mg/kg; rats: 7,181 mg/kg) and monitor mortality over 24–72 hours .
• Dermal exposure : Apply PBO to shaved skin of rabbits for 24 hours; observe erythema or edema. No significant irritation is typically reported at <2,000 mg/kg .

Advanced: How can researchers resolve contradictions between studies reporting carcinogenic potential of PBO at high doses versus those finding no significant risk?

Answer: Contradictions arise from dose thresholds and species-specific metabolism. Methodological approaches include:

• Dose-response meta-analysis : Pool data from chronic rodent studies (e.g., Sarles et al., 1952) to identify NOAEL (No Observed Adverse Effect Level) and apply allometric scaling for human risk extrapolation .
• Mechanistic studies : Use transgenic mouse models (e.g., CYP450 knockouts) to isolate metabolic pathways. IARC data show no carcinogenicity in standard models, but high doses (>42 ppm) may induce liver tumors via non-genotoxic mechanisms (e.g., enzyme saturation) .

Advanced: What experimental designs are optimal for evaluating the environmental persistence and biomagnification potential of PBO?

Answer: Current gaps in environmental toxicology require:

• Field bioaccumulation studies : Measure PBO concentrations in aquatic food chains (e.g., algae → fish → birds) using LC-MS/MS. Lipid-normalized bioconcentration factors (BCF) can predict biomagnification .
• Microcosm simulations : Replicate ecosystems in controlled settings to track PBO degradation half-life. Synergistic effects with pyrethroids may prolong persistence, necessitating OECD 308/309 guideline compliance .

Advanced: What in vitro models are used to study PBO's inhibition of human metabolic enzymes, and how do these inform risk assessment?

Answer: Human hepatocyte cultures and recombinant CYP isoforms (e.g., CYP3A4, CYP2B6) are critical:

• CYP inhibition assays : Pre-incubate PBO with microsomes and probe substrates (e.g., midazolam for CYP3A4). IC₅₀ values quantify potency. PBO inhibits CYP3A4 at IC₅₀ >50 µM, suggesting low risk at typical exposure levels .
• Co-exposure models : Test PBO with pharmaceuticals (e.g., antiretrovirals) to identify pharmacokinetic interactions. Conney et al. (1972) found negligible effects below 50× human exposure thresholds .

Basic: What are the standard analytical techniques for quantifying PBO in environmental samples?

Answer:

• Gas Chromatography-Mass Spectrometry (GC-MS) : Optimized for low detection limits (0.1 ppb) in water/soil using electron capture detection (ECD) .
• High-Performance Liquid Chromatography (HPLC) : Paired with UV detection (λ = 254 nm) for serum or tissue samples. Validate with reference standards (e.g., BP1176) .

Advanced: How do chronic exposure studies in animal models inform human risk thresholds for PBO, considering interspecies metabolic differences?

Answer:

• Allometric scaling : Convert rodent NOAEL (42 ppm diet) to human equivalent dose (HED) using body surface area: $\text{HED} = \text{NOAEL} \times \frac{\text{Animal Weight}}{\text{Human Weight}}^{0.33}$. Apply a 100-fold safety factor (10× interspecies, 10× intraspecies) .
• PBPK modeling : Simulate human pharmacokinetics using parameters like hepatic clearance and partition coefficients. Adjust for CYP polymorphism prevalence in vulnerable populations .